Cas no 110788-50-6 (Oxazole, 5-methyl-2-(1-methylethyl)-)

Oxazole, 5-methyl-2-(1-methylethyl)- structure
110788-50-6 structure
Product Name:Oxazole, 5-methyl-2-(1-methylethyl)-
CAS No:110788-50-6
MF:C7H11NO
MW:125.168341875076
CID:3606350
PubChem ID:20605522
Update Time:2025-04-22

Oxazole, 5-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 5-methyl-2-(1-methylethyl)-
    • 110788-50-6
    • SCHEMBL890258
    • 5-methyl-2-(propan-2-yl)-1,3-oxazole
    • Inchi: 1S/C7H11NO/c1-5(2)7-8-4-6(3)9-7/h4-5H,1-3H3
    • InChI Key: TXJRHLKLONIDTB-UHFFFAOYSA-N
    • SMILES: O1C(C)=CN=C1C(C)C

Computed Properties

  • Exact Mass: 125.084063974Da
  • Monoisotopic Mass: 125.084063974Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 92.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26Ų
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